Scrophuloside A
Overview
Description
Scrophuloside A is a natural product found in Neopicrorhiza scrophulariiflora with data available.
Scientific Research Applications
Wound Healing Properties
Research indicates that Scrophuloside A, an acylated iridoid glycoside, has shown potential in wound healing applications. A study by Stevenson et al. (2002) found that Scrophuloside A, isolated from Scrophularia nodosa, stimulated the growth of human dermal fibroblasts in vitro, suggesting its utility in enhancing wound healing processes (Stevenson, Simmonds, Sampson, Houghton, & Grice, 2002).
Cancer Research
Scrophuloside A has been implicated in cancer research, particularly for its potential anticancer properties. Ardeshiry lajimi et al. (2010) demonstrated that Scrophularia striata, which contains Scrophuloside A, exhibited strong anticancer effects on the 1321 astrocyte cancer cell line. The study suggested that compounds in S. Striata, including Scrophuloside A, might contain both anti-cancer and cell growth-enhancing agents (Ardeshiry lajimi, Rezaie-Tavirani, Mortazavi, Barzegar, Moghadamnia, & Rezaee, 2010).
Anti-Inflammatory and Immunomodulatory Effects
Scrophuloside A may also have anti-inflammatory and immunomodulatory effects. For instance, Azadmehr et al. (2019) explored the effects of Scrophularia megalantha, containing Scrophuloside A, on an experimental model of multiple sclerosis, finding that it significantly reduced inflammatory cells' infiltration in the central nervous system and modulated inflammatory cytokines (Azadmehr, Goudarzvand, Saadat, Ebrahimi, Hajiaghaee, Miri, Fallahnezhad, Norian, Rahmani, & Baee, 2019).
Antimicrobial Activity
Scrophuloside A has shown potential antimicrobial activity. A study by Stavri et al. (2006) indicated that compounds from Scrophularia deserti, including Scrophuloside A, exhibited moderate antibacterial activity against strains of multidrug and methicillin-resistant Staphylococcus aureus (MRSA) (Stavri, Mathew, & Gibbons, 2006).
Role in Traditional Medicine
Scrophuloside A, found in various Scrophularia species, has been traditionally used for treating a range of ailments. Santos and Matellano (2002) highlighted the ethnopharmacology of Scrophularia species, noting their use in treating conditions like scrophula, scabies, tumors, and inflammatory affections (Santos & Matellano, 2002).
properties
Product Name |
Scrophuloside A |
|---|---|
Molecular Formula |
C24H26O10 |
Molecular Weight |
474.5 g/mol |
IUPAC Name |
[(2R,3S,4S,5R,6S)-6-(4-acetyl-2-methoxyphenoxy)-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate |
InChI |
InChI=1S/C24H26O10/c1-13(25)15-6-9-17(18(11-15)31-2)33-24-23(30)22(29)21(28)19(34-24)12-32-20(27)10-5-14-3-7-16(26)8-4-14/h3-11,19,21-24,26,28-30H,12H2,1-2H3/b10-5+/t19-,21-,22+,23-,24-/m1/s1 |
InChI Key |
ZZDJNPFVWSOKTO-TULNHCNLSA-N |
Isomeric SMILES |
CC(=O)C1=CC(=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)COC(=O)/C=C/C3=CC=C(C=C3)O)O)O)O)OC |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)OC2C(C(C(C(O2)COC(=O)C=CC3=CC=C(C=C3)O)O)O)O)OC |
synonyms |
(E)-6-O-(2''-acetyl-3'', 4''-di-O,O-p-methoxycinnamoyl)-alpha-L-rhamnopyranosyl catalpol scrophuloside A scrophuloside A(4) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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